Cas no 121845-49-6 (Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl-)
121845-49-6 structure
Product Name:Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl-
Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl-
- 3-cyclopropylpyrido[3,4-e][1,2,4]triazine
- 3-Cyclopropyl-pyrido(3,4-e)(1,2,4)triazine
- 121845-49-6
- DTXSID80153386
- 3-Cyclopropyl-pyrido[3,4-e][1,2,4]triazine
- CHEMBL84402
-
- Inchi: 1S/C9H8N4/c1-2-6(1)9-11-8-5-10-4-3-7(8)12-13-9/h3-6H,1-2H2
- InChI Key: AYNHNZKYEURXHD-UHFFFAOYSA-N
- SMILES: N1C2C=NC=CC=2N=NC=1C1CC1
Computed Properties
- Exact Mass: 172.07504
- Monoisotopic Mass: 172.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.56
Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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